Cas no 1804002-85-4 (Ethyl 3-(aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 3-(aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804002-85-4
• MF: C₁₂H₁₃F₅N₂O₃
• MW: 328.235240697861
• CID: 4843320
• Update Time: 2025-05-22

Ethyl 3-(aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C12H13F5N2O3/c1-2-21-9(20)3-8-6(4-18)10(22-12(15,16)17)7(5-19-8)11(13)14/h5,11H,2-4,18H2,1H3
• InChI Key： ZASQTMOYQKJSHO-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC(=O)OCC)C(CN)=C1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 367
• XLogP3: 1.7
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 3-(aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate

Ethyl 3-(Aminomethyl)-5-(Difluoromethyl)-4-(Trifluoromethoxy)Pyridine-2-Acetate: A Comprehensive Overview

Ethyl 3-(aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate, also known by its CAS number 1804002-85-4, is a complex organic compound with a diverse range of applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with several functional groups, making it highly versatile for chemical modifications and reactions.

The molecular structure of Ethyl 3-(aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate consists of a pyridine ring with substituents at positions 2, 3, 4, and 5. At position 2, there is an acetate group attached via an ethyl ester linkage. The position 3 substituent is an aminomethyl group (-CH₂NH₂), while position 4 bears a trifluoromethoxy group (-OCF₃). Additionally, position 5 is substituted with a difluoromethyl group (-CHF₂). This combination of functional groups imparts unique chemical properties to the compound, enabling it to participate in various types of chemical reactions and interactions.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its structure allows for the incorporation of multiple pharmacophores, which are essential for targeting specific biological pathways or receptors. For instance, the presence of the trifluoromethoxy group at position 4 contributes to increased lipophilicity and metabolic stability, which are desirable traits in drug candidates. Similarly, the difluoromethyl group at position 5 enhances the molecule's ability to interact with biological systems through hydrogen bonding or other non-covalent interactions.

In the field of agrochemicals, Ethyl 3-(aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate has shown promise as a potential herbicide or insecticide due to its ability to inhibit key enzymes involved in plant or insect metabolism. Researchers have found that the compound's pyridine ring plays a critical role in its bioactivity, as it can act as an electron-deficient aromatic system that interacts with nucleophilic or electrophilic agents in biological systems.

The synthesis of this compound involves a multi-step process that typically starts with the preparation of the pyridine ring followed by successive substitutions at specific positions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of palladium-catalyzed cross-coupling reactions has facilitated the attachment of functional groups to the pyridine ring with high precision and yield.

In terms of physical properties, Ethyl 3-(aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate exhibits a melting point around 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various chemical processes requiring controlled solubility and thermal stability.

From an environmental standpoint, studies have been conducted to assess the biodegradation potential of this compound. Results indicate that under aerobic conditions, the compound undergoes slow degradation due to its stable fluorinated substituents. However, further research is needed to fully understand its environmental impact and develop strategies for safe disposal or recycling.

In conclusion, Ethyl 3-(aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate (CAS No: 1804002-85-4) is a highly functionalized organic compound with significant potential in multiple industries. Its unique structure and versatile properties make it an attractive candidate for further research and development across various applications.